Cas no 2090351-55-4 (Ethanesulfonyl fluoride, 2-(methylamino)-)

• Product Name: Ethanesulfonyl fluoride, 2-(methylamino)-
• CAS No: 2090351-55-4
• MF: C₃H₈FNO₂S
• MW: 141.164523124695
• CID: 5254517
• Update Time: 2025-06-09

Ethanesulfonyl fluoride, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-(methylamino)-

• Inchi： 1S/C3H8FNO2S/c1-5-2-3-8(4,6)7/h5H,2-3H2,1H3
• InChI Key： AMCTWFJZIBDRSF-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)CNC

Additional information on Ethanesulfonyl fluoride, 2-(methylamino)-

Exploring Ethanesulfonyl fluoride, 2-(methylamino)- (CAS No. 2090351-55-4): Properties, Applications, and Innovations

In the realm of specialty chemicals, Ethanesulfonyl fluoride, 2-(methylamino)- (CAS No. 2090351-55-4) has garnered significant attention for its unique structural features and versatile applications. This sulfonyl fluoride derivative, characterized by its methylamino substituent, plays a pivotal role in organic synthesis, pharmaceutical research, and material science. Its molecular framework, combining a sulfonyl fluoride group with an amine functionality, enables selective reactivity, making it a valuable building block for click chemistry and bioconjugation strategies.

The compound’s CAS No. 2090351-55-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug discovery and proteomics. Researchers are particularly interested in its potential as a covalent inhibitor scaffold, leveraging the sulfonyl fluoride moiety’s ability to form stable bonds with target proteins. This aligns with current trends in precision medicine and targeted therapies, where covalent modifiers are explored for their prolonged pharmacological effects.

From a synthetic perspective, Ethanesulfonyl fluoride, 2-(methylamino)- offers advantages in high-throughput screening and combinatorial chemistry. Its compatibility with aqueous and organic solvents expands its utility in diverse reaction conditions. Recent studies highlight its role in developing PET radiotracers and fluorescent probes, addressing the demand for non-invasive diagnostic tools in oncology and neurodegenerative disease research.

Environmental and safety considerations are also critical when handling sulfonyl fluorides. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed. Innovations in green chemistry have spurred interest in safer alternatives, yet Ethanesulfonyl fluoride, 2-(methylamino)- remains irreplaceable for specific applications due to its unmatched reactivity profile.

Market analysts note rising demand for 2090351-55-4 in Asia-Pacific regions, driven by expanding biopharmaceutical and agrochemical sectors. Its integration into AI-driven drug design platforms further underscores its future potential. As industries prioritize sustainable synthesis, this compound’s role in catalysis and ligand design continues to evolve, offering solutions for complex chemical challenges.

In summary, Ethanesulfonyl fluoride, 2-(methylamino)- (CAS No. 2090351-55-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from life sciences to advanced materials, cementing its status as a cornerstone in research and industrial workflows. As scientific inquiries advance, this compound is poised to unlock new frontiers in molecular engineering and therapeutic development.